Cas no 73688-70-7 (2H-Benzimidazol-2-imine,1-ethyl-1,3-dihydro-3-(2-propyn-1-yl)-, hydrobromide (1:1))

2H-Benzimidazol-2-imine,1-ethyl-1,3-dihydro-3-(2-propyn-1-yl)-, hydrobromide (1:1) structure
73688-70-7 structure
Product Name:2H-Benzimidazol-2-imine,1-ethyl-1,3-dihydro-3-(2-propyn-1-yl)-, hydrobromide (1:1)
CAS No:73688-70-7
MF:C12H14BrN3
MW:280.16366147995
CID:577446
Update Time:2024-03-05

2H-Benzimidazol-2-imine,1-ethyl-1,3-dihydro-3-(2-propyn-1-yl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-imine,1-ethyl-1,3-dihydro-3-(2-propyn-1-yl)-, hydrobromide (1:1)
    • 1-ethyl-3-prop-2-ynylbenzimidazol-3-ium-2-amine,bromide
    • Inchi: 1S/C12H13N3.BrH/c1-3-9-15-11-8-6-5-7-10(11)14(4-2)12(15)13;/h1,5-8,13H,4,9H2,2H3;1H
    • InChI Key: DOUDIVRRKNMTAJ-UHFFFAOYSA-N
    • SMILES: C1(N)N(CC)C2=CC=CC=C2[N+]=1CC#C.[Br-]

Computed Properties

  • Exact Mass: 279.037
  • Monoisotopic Mass: 279.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.8A^2

2H-Benzimidazol-2-imine,1-ethyl-1,3-dihydro-3-(2-propyn-1-yl)-, hydrobromide (1:1) Related Literature

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